![molecular formula C10H9NO2S B1419767 Methyl 7-aminobenzo[b]thiophene-2-carboxylate CAS No. 616238-78-9](/img/structure/B1419767.png)
Methyl 7-aminobenzo[b]thiophene-2-carboxylate
Overview
Description
Methyl 7-aminobenzo[b]thiophene-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. It belongs to the class of heterocyclic compounds and has a molecular formula of C12H11NO2S.
Scientific Research Applications
Synthesis and Preparation
- Methyl 7-aminobenzo[b]thiophene-2-carboxylate and related compounds are synthesized through various chemical reactions, such as the Gewald three-component reaction. These methods provide a way to prepare alkyl 2-aminobenzo[b]thiophene-3-carboxylates, which are important in various chemical syntheses (Adib et al., 2014).
Applications in Biological and Chemical Fields
- Research has explored the anti-inflammatory properties of derivatives of 5-aminobenzo[b]thiophene-2-carboxylic acid. These compounds, including those related to methyl 7-aminobenzo[b]thiophene-2-carboxylate, show potent anti-inflammatory activity, indicating potential biomedical applications (Radwan, Shehab, & El-Shenawy, 2009).
Pharmacological Activities
- Derivatives of aminobenzo[b]thiophenes, closely related to methyl 7-aminobenzo[b]thiophene-2-carboxylate, have been investigated for various pharmacological activities. This includes their role as adenosine A1 receptor allosteric enhancers, highlighting their potential in therapeutic applications (Nikolakopoulos et al., 2006).
Chemical Properties and Reactions
- The photolysis and thermolysis of azidobenzo[b]thiophens, including those structurally related to methyl 7-aminobenzo[b]thiophene-2-carboxylate, have been studied. These studies provide insights into the reactivity and stability of these compounds under various conditions, which is crucial for their application in chemical synthesis (Iddon, Suschitzky, & Taylor, 1974).
Applications in Dye Synthesis
- Methyl 7-aminobenzo[b]thiophene-2-carboxylate and its derivatives have been used in the synthesis of azo dyes. These dyes exhibit good coloration and fastness properties on polyester, demonstrating the compound's utility in the textile industry (Sabnis & Rangnekar, 1989).
Exploration in Medicinal Chemistry
- Novel compounds structurally related to methyl 7-aminobenzo[b]thiophene-2-carboxylate have been synthesized and evaluated for their inhibitory effects on urokinase-type plasminogen activator, indicating potential applications in medicinal chemistry and drug development (Bridges et al., 1993).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 7-aminobenzo[b]thiophene-2-carboxylate is a complex organic compound
Mode of Action
The mode of action of Methyl 7-aminobenzo[b]thiophene-2-carboxylate is currently unknown due to the lack of specific studies on this compound . The interaction of this compound with its potential targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Compounds with similar structures have been used in the synthesis of kinase inhibitors , suggesting that it may have potential effects on kinase-related pathways.
properties
IUPAC Name |
methyl 7-amino-1-benzothiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2S/c1-13-10(12)8-5-6-3-2-4-7(11)9(6)14-8/h2-5H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWASVDSNOKBQKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(S1)C(=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10666535 | |
Record name | Methyl 7-amino-1-benzothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10666535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
616238-78-9 | |
Record name | Methyl 7-amino-1-benzothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10666535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 7-amino-1-benzothiophene-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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